7-Fluoro-3-[(1-pyrazolo[1,5-a]pyrazin-4-ylpiperidin-4-yl)methyl]quinazolin-4-one

• IUPAC Name: 7-fluoro-3-[(1-pyrazolo[1,5-a]pyrazin-4-ylpiperidin-4-yl)methyl]quinazolin-4-one
• InChI: InChI=1S/C20H19FN6O/c21-15-1-2-16-17(11-15)23-13-26(20(16)28)12-14-4-8-25(9-5-14)19-18-3-6-24-27(18)10-7-22-19/h1-3,6-7,10-11,13-14H,4-5,8-9,12H2
• InChI Key: QVSHYLOVYWTRKC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C=NC3=C(C2=O)C=CC(=C3)F)C4=NC=CN5C4=CC=N5
• Molecular Formula: C20H19FN6O
• Molecular Weight: 378.4 g/mol

Description

7-Fluoro-3-[(1-pyrazolo[1,5-a]pyrazin-4-ylpiperidin-4-yl)methyl]quinazolin-4-one is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazoline derivatives and has been extensively studied for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of 7-Fluoro-3-[(1-pyrazolo[1,5-a]pyrazin-4-ylpiperidin-4-yl)methyl]quinazolin-4-one is not fully understood. However, it has been reported to act as an inhibitor of various enzymes and receptors, including protein kinases and phosphodiesterases.
Biochemical and Physiological Effects:
This compound has been reported to have various biochemical and physiological effects. Some of the reported effects include anti-inflammatory, anti-proliferative, and anti-tumor activities.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 7-Fluoro-3-[(1-pyrazolo[1,5-a]pyrazin-4-ylpiperidin-4-yl)methyl]quinazolin-4-one in lab experiments is its high potency and selectivity. However, one of the limitations of using this compound is its poor solubility in aqueous solutions.

Future Directions

There are several future directions for the research on 7-Fluoro-3-[(1-pyrazolo[1,5-a]pyrazin-4-ylpiperidin-4-yl)methyl]quinazolin-4-one. Some of the potential areas of research include the development of more efficient synthesis methods, the identification of new therapeutic applications, and the investigation of the compound's mechanism of action. Additionally, further studies are needed to determine the compound's pharmacokinetic and toxicological properties.
In conclusion, this compound is a promising compound that has potential therapeutic applications. Further research is needed to fully understand its mechanism of action and to identify new therapeutic applications.

Synthesis Methods

The synthesis of 7-Fluoro-3-[(1-pyrazolo[1,5-a]pyrazin-4-ylpiperidin-4-yl)methyl]quinazolin-4-one involves several steps. The first step involves the reaction of 4-chloroquinazoline with piperidine to form 4-piperidinylquinazoline. The second step involves the reaction of 4-piperidinylquinazoline with 4-bromo-1-pyrazolopyrazine to form 3-[(1-pyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-yl]quinazoline. Finally, the third step involves the reaction of 3-[(1-pyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-yl]quinazoline with 7-fluoro-4-hydroxyquinoline to form this compound.

Scientific Research Applications

7-Fluoro-3-[(1-pyrazolo[1,5-a]pyrazin-4-ylpiperidin-4-yl)methyl]quinazolin-4-one has been extensively studied for its potential therapeutic applications. Some of the areas where this compound has been studied include cancer, inflammation, and neurological disorders.